Cas no 2171830-63-8 (2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)phenylacetic acid)

• Product Name: 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)phenylacetic acid
• CAS No: 2171830-63-8
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6281545
• PubChem ID: 165537952
• Update Time: 2025-06-11

2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)phenylacetic acid
• EN300-1515056
• 2-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)phenyl]acetic acid
• 2171830-63-8

• Inchi： 1S/C27H26N2O5S/c30-25(29-19-11-9-18(10-12-19)15-26(31)32)17-35-14-13-28-27(33)34-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-12,24H,13-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BPEOBJNVBWWNIW-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(CC(=O)O)=CC=1)=O)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 130Ų

Additional information on 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)phenylacetic acid

Introduction to 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)phenylacetic acid (CAS No. 2171830-63-8)

2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)phenylacetic acid, identified by its CAS number 2171830-63-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a phenylacetic acid core functionalized with multiple substituents. The presence of a fluoren-9-yl methoxycarbonyl group and an aminoethylsulfanyl moiety introduces unique chemical properties, making it a promising candidate for various biochemical applications.

The structural complexity of 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)phenylacetic acid is not merely a matter of academic curiosity but also holds practical implications in drug design and development. The fluoren-9-yl moiety, known for its rigidity and fluorescence properties, has been extensively studied in the context of photopharmacology and targeted drug delivery systems. Its incorporation into this compound suggests potential applications in developing photoactivatable probes or therapeutics that can be selectively activated by light, thereby enhancing therapeutic specificity.

Moreover, the acetamido group in the molecule contributes to its solubility and stability, which are critical factors in pharmaceutical formulations. The aminoethylsulfanyl substituent, on the other hand, introduces a polar and hydrophilic region, which can influence the compound's interaction with biological targets. This dual nature—hydrophobicity provided by the phenyl ring and hydrophilicity from the sulfanyl group—makes it an intriguing candidate for designing molecules that can traverse biological membranes while maintaining interaction with intracellular targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of such complex molecules with biological targets. Studies using molecular dynamics simulations have shown that the fluoren-9-yl methoxycarbonyl group can adopt multiple conformations, depending on the surrounding environment. This flexibility could be exploited to design molecules with enhanced binding affinity or selectivity for specific enzymes or receptors.

In the realm of medicinal chemistry, the development of novel scaffolds that combine multiple pharmacophoric elements is a common strategy to improve drug efficacy. The structure of 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)phenylacetic acid exemplifies this approach, as it integrates several functional groups that could individually contribute to drug-like properties such as solubility, bioavailability, and target specificity. The acetamido group enhances metabolic stability, while the fluoren-9-yl moiety provides a platform for further derivatization to achieve desired pharmacological effects.

One of the most promising applications of this compound lies in its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The structural features of 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)phenylacetic acid, particularly the presence of an amino group adjacent to the sulfanyl moiety, suggests that it could serve as a scaffold for designing inhibitors targeting specific kinases.

Recent studies have highlighted the importance of scaffold hopping—the process of modifying the core structure of a molecule to improve its pharmacological properties—in drug discovery. By leveraging computational methods to explore different structural modifications, researchers have identified novel analogs of known kinase inhibitors with improved potency and selectivity. The complex structure of 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)phenylacetic acid provides a rich scaffold for such modifications, potentially leading to breakthroughs in kinase inhibition therapy.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluorine atoms can significantly influence the pharmacokinetic properties of drugs by affecting their metabolic stability, lipophilicity, and binding affinity. The fluoren-9-yl methoxycarbonyl group in this compound is an example of how fluorine can be strategically incorporated into drug candidates to enhance their therapeutic potential. Recent research has demonstrated that fluorinated aromatic rings can act as probes for studying enzyme mechanisms and as tools for designing drugs with improved pharmacological profiles.

In conclusion, 2-4-(2-{2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)ethylsulfanyl}acetamido)phenylacetic acid (CAS No. 2171830-63-8) represents a fascinating example of how complex molecular structures can be designed to achieve specific pharmacological goals. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases. As computational methods continue to advance, researchers will be able to more effectively explore the potential of such compounds, leading to new insights into drug design and development.